Cas no 2411322-54-6 ((2E)-4-(dimethylamino)-N-{1-methyl-4-(methylsulfanyl)piperidin-4-ylmethyl}but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-{1-methyl-4-(methylsulfanyl)piperidin-4-ylmethyl}but-2-enamide
• CAS No: 2411322-54-6
• MF: C₁₄H₂₇N₃OS
• MW: 285.448682069778
• CID: 5358277
• PubChem ID: 146097734
• Update Time: 2023-11-27

(2E)-4-(dimethylamino)-N-{1-methyl-4-(methylsulfanyl)piperidin-4-ylmethyl}but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952173436
• (2E)-4-(dimethylamino)-N-{[1-methyl-4-(methylsulfanyl)piperidin-4-yl]methyl}but-2-enamide
• (E)-4-(Dimethylamino)-N-[(1-methyl-4-methylsulfanylpiperidin-4-yl)methyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-{1-methyl-4-(methylsulfanyl)piperidin-4-ylmethyl}but-2-enamide

• Inchi： 1S/C14H27N3OS/c1-16(2)9-5-6-13(18)15-12-14(19-4)7-10-17(3)11-8-14/h5-6H,7-12H2,1-4H3,(H,15,18)/b6-5+
• InChI Key： DGYZVRAWVKTALE-AATRIKPKSA-N
• SMILES： S(C)C1(CNC(/C=C/CN(C)C)=O)CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 310
• XLogP3: 0.9
• Topological Polar Surface Area: 60.9